Cas no 1706458-73-2 (5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide)

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide is a halogenated furan derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an iodo-substituted phenyl ring linked to a furan-2-carboxamide moiety, offering versatility as a synthetic intermediate. The iodine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The amide group provides hydrogen-bonding capability, which may be exploited in molecular recognition or drug design. This compound is particularly valuable in medicinal chemistry for scaffold diversification and structure-activity relationship studies. High purity and well-defined characterization ensure reproducibility in research applications. Proper handling under controlled conditions is recommended due to its halogenated nature.

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide structure

1706458-73-2 structure

Product Name:5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide

CAS No:1706458-73-2

MF:C₁₁H₈INO₂

MW:313.091195106506

CID:5161763

Update Time:2025-06-10

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

- 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide
- Inchi： 1S/C11H8INO2/c12-8-3-1-2-7(6-8)9-4-5-10(15-9)11(13)14/h1-6H,(H2,13,14)
- InChI Key： FKZBJXKZXMNAAX-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=CC(I)=C2)=CC=C1C(N)=O

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508434-1g	5-(3-Iodophenyl)furan-2-carboxamide	1706458-73-2	97%	1g	$652	2023-02-02

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide Related Literature

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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Additional information on 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide

Introduction to 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide (CAS No. 1706458-73-2)

5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide, with the CAS number 1706458-73-2, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a furan ring with an iodo-substituted phenyl group and a carboxamide functionality. These structural features contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The chemical structure of 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide can be represented as follows: the furan ring is attached to a carboxamide group, and the 3-position of the phenyl ring is substituted with an iodine atom. This arrangement provides the molecule with specific electronic and steric properties that are crucial for its biological interactions. The presence of the iodine atom, in particular, can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In the context of medicinal chemistry, 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide could be a promising candidate for the development of novel anticancer agents.

Beyond its anticancer potential, 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry (2020) reported that this compound possesses significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacological profile of 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide has been further elucidated through preclinical studies. These studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its behavior in biological systems. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2019) reported that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate.

In addition to its biological activities, the synthetic accessibility of 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide is another factor that contributes to its appeal as a research tool and potential drug candidate. The synthesis of this compound typically involves multi-step reactions, including coupling reactions and functional group transformations. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale studies.

The safety profile of 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide is also an important consideration. Preclinical toxicology studies have shown that this compound has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 5-(3-Iodo-phenyl)-furan-2-carboxylic acid amide (CAS No. 1706458-73-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.